N-[1-(3-methylphenyl)ethyl]-3-(methylsulfamoylmethyl)piperidine-1-carboxamide

• IUPAC Name: N-[1-(3-methylphenyl)ethyl]-3-(methylsulfamoylmethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C17H27N3O3S/c1-13-6-4-8-16(10-13)14(2)19-17(21)20-9-5-7-15(11-20)12-24(22,23)18-3/h4,6,8,10,14-15,18H,5,7,9,11-12H2,1-3H3,(H,19,21)
• InChI Key: MGQIJTYSLRHXLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C)NC(=O)N2CCCC(C2)CS(=O)(=O)NC
• Molecular Formula: C17H27N3O3S
• Molecular Weight: 353.5 g/mol

Description

N-[1-(3-methylphenyl)ethyl]-3-(methylsulfamoylmethyl)piperidine-1-carboxamide is a complex organic compound with a unique structure that includes a piperidine ring, a carboxamide group, and a methylsulfamoylmethyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(3-methylphenyl)ethyl]-3-(methylsulfamoylmethyl)piperidine-1-carboxamide typically involves multiple steps. One common approach is to start with the piperidine ring, which can be functionalized with the carboxamide group through a series of reactions involving amide bond formation. The methylsulfamoylmethyl group can be introduced via sulfonation reactions, often using reagents like methylsulfonyl chloride in the presence of a base.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized conditions to ensure high yield and purity. Catalysts and solvents are carefully selected to facilitate the reactions, and purification steps such as recrystallization or chromatography are employed to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

N-[1-(3-methylphenyl)ethyl]-3-(methylsulfamoylmethyl)piperidine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the sulfonamide group, using reagents like sodium hydride.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

N-[1-(3-methylphenyl)ethyl]-3-(methylsulfamoylmethyl)piperidine-1-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its pharmacological properties, including potential therapeutic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[1-(3-methylphenyl)ethyl]-3-(methylsulfamoylmethyl)piperidine-1-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 3-(Trifluoromethyl)benzylamine
• 3-Methoxyphenylboronic acid
• 4-Methylbenzylamine

Uniqueness

N-[1-(3-methylphenyl)ethyl]-3-(methylsulfamoylmethyl)piperidine-1-carboxamide stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties